Cas no 78742-80-0 (methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate)

• Product Name: methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate
• CAS No: 78742-80-0
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6229273
• PubChem ID: 54010765
• Update Time: 2025-06-10

methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate
• 5-(1-Hydroxy-1-methyl-ethyl)-furan-2-carboxylic acid methyl ester
• SCHEMBL7366271
• EN300-1826413
• 78742-80-0
• KSECSVOOWYLTRY-UHFFFAOYSA-N

• Inchi： 1S/C9H12O4/c1-9(2,11)7-5-4-6(13-7)8(10)12-3/h4-5,11H,1-3H3
• InChI Key： KSECSVOOWYLTRY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(C)(C)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate

Methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate (CAS No. 78742-80-0): A Comprehensive Overview

Methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate (CAS No. 78742-80-0) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both a hydroxypropan-2-yl group and a carboxylate moiety makes it a versatile intermediate, facilitating diverse chemical transformations and biological interactions.

The molecular structure of methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate consists of a furan ring substituted with a carboxylate group at the 2-position and a hydroxypropan-2-yl chain at the 5-position. This configuration imparts unique reactivity, making it an attractive candidate for various synthetic pathways. The compound's solubility profile, thermal stability, and reactivity under different conditions have been extensively studied, providing valuable insights into its utility in chemical synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in furan-based compounds due to their broad spectrum of biological activities. Methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate has been explored as a precursor in the synthesis of bioactive molecules, including potential therapeutic agents. Its role in the development of novel drugs has been highlighted in several cutting-edge studies, where it has been utilized to create derivatives with enhanced pharmacological properties.

One of the most compelling aspects of methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate is its versatility in synthetic chemistry. The compound can undergo various reactions, such as esterification, hydrolysis, and condensation reactions, enabling the formation of complex molecular architectures. These reactions are not only crucial for drug synthesis but also for the development of advanced materials and polymers. The ability to modify its structure allows chemists to tailor its properties for specific applications, making it an indispensable tool in modern chemical research.

The biological significance of methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate has been further underscored by recent studies focusing on its role in enzyme inhibition and receptor binding. Researchers have identified that derivatives of this compound exhibit promising activities against various targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These findings have opened new avenues for therapeutic intervention and highlight the compound's potential as a lead molecule in drug discovery.

The synthesis of methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate involves well-established methodologies that have been refined over the years to ensure high yields and purity. The process typically involves the condensation of furfural with hydroxypropionaldehyde or its derivatives, followed by esterification to introduce the methyl carboxylate group. Advances in catalytic systems have improved the efficiency of these reactions, reducing environmental impact while maintaining high product quality.

The analytical characterization of methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate is another critical aspect that has been thoroughly investigated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm the compound's identity and purity. These analytical methods provide detailed structural information, enabling researchers to validate their synthetic routes and assess the quality of their products.

The industrial applications of methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a valuable building block for synthesizing compounds with specific functionalities, such as surfactants, corrosion inhibitors, and polymer additives. The growing demand for sustainable chemical solutions has further driven research into optimizing its production processes to align with green chemistry principles.

In conclusion, methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate (CAS No. 78742-80-0) represents a fascinating compound with extensive potential across multiple scientific disciplines. Its unique structural attributes, coupled with its reactivity and biological significance, make it a cornerstone in modern chemical research. As advancements continue to emerge in synthetic methodologies and drug discovery technologies, the importance of this compound is expected to grow even further, solidifying its role as a key player in both academic and industrial settings.